Cas no 107265-48-5 (Benzoic acid,4-(1,4,8,11-tetraazacyclotetradec-1-ylmethyl)-)
107265-48-5 structure
Product Name:Benzoic acid,4-(1,4,8,11-tetraazacyclotetradec-1-ylmethyl)-
CAS No:107265-48-5
MF:C18H30N4O2
MW:334.456404209137
CID:172280
PubChem ID:130577
Update Time:2025-04-19
Benzoic acid,4-(1,4,8,11-tetraazacyclotetradec-1-ylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-(1,4,8,11-tetraazacyclotetradec-1-ylmethyl)-
- 4-((1,4,8,11-tetraazacyclotetradec-1-yl)methyl)benzoic acid
- 4-(1,4,8,11-tetrazacyclotetradec-1-ylmethyl)benzoic acid
- 4-(1,4,8,11-tetraazacyclotetradec-1-yl)methylbenzoic acid
- 4-(1,4,8,11-tetraazacyclotetradec-1-ylmethyl)-benzoic acid
- 4-[(1,4,8,11-tetraazacyclotetradec-1-yl)methyl]benzoic acid
- AC1L2XMY
- ACMC-1BRT0
- AG-D-22295
- CTK4A5109
- CTPA
- SureCN898695
- CPTA, 4 HCl
- Benzoic acid, 4-(1,4,8,11-tetraazacyclotetradec-1-ylmethyl)-
- GMOGICAFJFPMNS-UHFFFAOYSA-N
- 107265-48-5
- MFCD30532151
- 4-((1,4,8,11-Tetraazacyclotetradecan-1-yl)methyl)benzoic acid
- 4-[(1,4,8,11-tetraazacyclotetradec-1-yl)methyl]-benzoic acid
- SCHEMBL898695
- DTXSID80147987
-
- Inchi： 1S/C18H30N4O2/c23-18(24)17-5-3-16(4-6-17)15-22-13-2-9-20-11-10-19-7-1-8-21-12-14-22/h3-6,19-21H,1-2,7-15H2,(H,23,24)
- InChI Key： GMOGICAFJFPMNS-UHFFFAOYSA-N
- SMILES： OC(C1C=CC(=CC=1)CN1CCNCCCNCCNCCC1)=O
Computed Properties
- Exact Mass: 334.2371
- Monoisotopic Mass: 334.237
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -1.8
- Topological Polar Surface Area: 76.6Ų
Experimental Properties
- Density: 1.05
- Boiling Point: 521.5°Cat760mmHg
- Flash Point: 269.2°C
- Refractive Index: 1.513
- PSA: 76.63
- LogP: 1.67370
Benzoic acid,4-(1,4,8,11-tetraazacyclotetradec-1-ylmethyl)- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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